Cas no 922006-69-7 (4-tert-butyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide)

• Product Name: 4-tert-butyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide
• CAS No: 922006-69-7
• MF: C₂₀H₂₄N₂O₄S
• MW: 388.480564117432
• CID: 6377217
• PubChem ID: 18571596
• Update Time: 2025-10-12

4-tert-butyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide
• AKOS024635547
• 4-tert-butyl-N-(4-methyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)benzenesulfonamide
• F2277-0005
• 922006-69-7
• 4-(tert-butyl)-N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzenesulfonamide

• Inchi： 1S/C20H24N2O4S/c1-20(2,3)14-5-8-16(9-6-14)27(24,25)21-15-7-10-18-17(13-15)19(23)22(4)11-12-26-18/h5-10,13,21H,11-12H2,1-4H3
• InChI Key： CLOILDYBJJFRML-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(C)(C)C)(NC1C=CC2=C(C(N(C)CCO2)=O)C=1)(=O)=O

Computed Properties

• Exact Mass: 388.14567842g/mol
• Monoisotopic Mass: 388.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 84.1Ų

Additional information on 4-tert-butyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide

Recent Advances in the Study of 4-tert-butyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide (CAS: 922006-69-7)

The compound 4-tert-butyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide (CAS: 922006-69-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique benzoxazepine core, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate.

Recent research has focused on the synthesis and optimization of this compound to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) reported a novel synthetic route that improves the yield and purity of 922006-69-7, making it more accessible for further pharmacological testing. The study also highlighted the compound's stability under physiological conditions, a critical factor for its development as a therapeutic agent.

In vitro and in vivo studies have demonstrated that 4-tert-butyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide exhibits potent inhibitory activity against specific protein targets involved in inflammatory pathways. For instance, a 2022 study in Biochemical Pharmacology revealed that the compound effectively suppresses the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest its potential as a novel anti-inflammatory agent with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Further investigations into the compound's mechanism of action have uncovered its ability to modulate cellular signaling pathways. A 2023 study in Cell Chemical Biology demonstrated that 922006-69-7 interacts with the NF-κB pathway, a key regulator of immune responses. By inhibiting NF-κB activation, the compound reduces the production of pro-inflammatory cytokines, offering a promising approach for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in the development of 4-tert-butyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate oral bioavailability, necessitating further structural modifications to improve its absorption and distribution. Additionally, toxicity studies are ongoing to ensure its safety profile meets regulatory standards.

In conclusion, 922006-69-7 represents a promising candidate for the development of novel anti-inflammatory and immunomodulatory therapies. Continued research into its pharmacological properties and optimization of its chemical structure will be crucial for advancing this compound into clinical trials. The growing body of evidence supporting its therapeutic potential underscores the importance of further investigation in this area.